Cas no 1448050-67-6 (3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea
• CAS No: 1448050-67-6
• MF: C₁₄H₁₄N₄O₅
• MW: 318.284762859344
• CID: 6404312
• PubChem ID: 71807590
• Update Time: 2025-07-21

3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea
• 1448050-67-6
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2,4-dimethoxypyrimidin-5-yl)urea
• 1-(1,3-benzodioxol-5-yl)-3-(2,4-dimethoxypyrimidin-5-yl)urea
• F6438-2078
• AKOS024561615

• Inchi： 1S/C14H14N4O5/c1-20-12-9(6-15-14(18-12)21-2)17-13(19)16-8-3-4-10-11(5-8)23-7-22-10/h3-6H,7H2,1-2H3,(H2,16,17,19)
• InChI Key： OYIKXIPNSSAYBF-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(NC1=CN=C(N=C1OC)OC)=O

Computed Properties

• Exact Mass: 318.09641956g/mol
• Monoisotopic Mass: 318.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea

Comprehensive Overview of 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea (CAS No. 1448050-67-6)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea (CAS No. 1448050-67-6) is a highly specialized urea derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a benzodioxole moiety and a dimethoxypyrimidine group, this molecule is a subject of ongoing research for its potential applications in targeted therapies. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized the treatment of various diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized healthcare. The 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea compound aligns with this trend, as its structure suggests potential interactions with key biological targets. Scientists are exploring its efficacy in modulating signaling pathways, which could lead to breakthroughs in treating conditions such as inflammatory disorders and metabolic diseases. This aligns with the growing interest in next-generation therapeutics that offer fewer side effects and higher specificity.

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea involves sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Its CAS No. 1448050-67-6 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's stability and solubility profiles are critical factors in its development, as these properties influence its bioavailability and therapeutic potential. Researchers are also investigating its structure-activity relationship (SAR) to optimize its pharmacological properties.

From an industrial perspective, the compound's potential as a pharmaceutical intermediate has sparked interest among biotech and pharmaceutical companies. Its incorporation into drug development pipelines could address unmet medical needs, particularly in niche therapeutic areas. The rise of AI-driven drug discovery has further accelerated the exploration of molecules like 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea, as computational models predict its interactions with biological targets more efficiently than traditional methods.

Environmental and safety considerations are also paramount in the study of this compound. While it is not classified as a hazardous material, researchers adhere to strict protocols to ensure safe handling and disposal. The compound's eco-toxicological profile is under scrutiny to align with the global push for sustainable chemistry practices. This reflects the broader shift toward green chemistry principles in the pharmaceutical industry.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxypyrimidin-5-yl)urea (CAS No. 1448050-67-6) represents a promising candidate for future therapeutic applications. Its unique chemical structure, combined with the growing demand for targeted therapies, positions it as a molecule of significant interest. As research progresses, this compound may emerge as a key player in the development of innovative treatments, contributing to the advancement of modern medicine.